Cas no 127342-45-4 (1,2-dimethyl-4-nitro-1H-Imidazole-5-carbonitrile)
127342-45-4 structure
Product Name:1,2-dimethyl-4-nitro-1H-Imidazole-5-carbonitrile
CAS No:127342-45-4
MF:C6H6N4O2
MW:166.13744020462
CID:1103874
PubChem ID:14597911
Update Time:2025-04-20
1,2-dimethyl-4-nitro-1H-Imidazole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1,2-dimethyl-4-nitro-1H-Imidazole-5-carbonitrile
- EN300-174829
- 2,3-dimethyl-5-nitroimidazole-4-carbonitrile
- 127342-45-4
- 1,2-dimethyl-4-nitro-5-cyanoimidazole
- AKOS006318822
-
- Inchi： 1S/C6H6N4O2/c1-4-8-6(10(11)12)5(3-7)9(4)2/h1-2H3
- InChI Key： UZZVJKPYKYWIAE-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=C(C#N)N(C)C(C)=N1)=O
Computed Properties
- Exact Mass: 166.04907545g/mol
- Monoisotopic Mass: 166.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 87.4Ų
1,2-dimethyl-4-nitro-1H-Imidazole-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-174829-0.05g |
1,2-dimethyl-4-nitro-1H-imidazole-5-carbonitrile |
127342-45-4 | 90% | 0.05g |
$179.0 | 2023-09-20 | |
| Enamine | EN300-174829-0.1g |
1,2-dimethyl-4-nitro-1H-imidazole-5-carbonitrile |
127342-45-4 | 90% | 0.1g |
$268.0 | 2023-09-20 | |
| Enamine | EN300-174829-0.25g |
1,2-dimethyl-4-nitro-1H-imidazole-5-carbonitrile |
127342-45-4 | 90% | 0.25g |
$383.0 | 2023-09-20 | |
| Enamine | EN300-174829-0.5g |
1,2-dimethyl-4-nitro-1H-imidazole-5-carbonitrile |
127342-45-4 | 90% | 0.5g |
$601.0 | 2023-09-20 | |
| Enamine | EN300-174829-1.0g |
1,2-dimethyl-4-nitro-1H-imidazole-5-carbonitrile |
127342-45-4 | 90% | 1g |
$770.0 | 2023-06-08 | |
| Enamine | EN300-174829-2.5g |
1,2-dimethyl-4-nitro-1H-imidazole-5-carbonitrile |
127342-45-4 | 90% | 2.5g |
$1509.0 | 2023-09-20 | |
| Enamine | EN300-174829-5.0g |
1,2-dimethyl-4-nitro-1H-imidazole-5-carbonitrile |
127342-45-4 | 90% | 5g |
$2235.0 | 2023-06-08 | |
| Enamine | EN300-174829-10.0g |
1,2-dimethyl-4-nitro-1H-imidazole-5-carbonitrile |
127342-45-4 | 90% | 10g |
$3315.0 | 2023-06-08 | |
| Enamine | EN300-174829-1g |
1,2-dimethyl-4-nitro-1H-imidazole-5-carbonitrile |
127342-45-4 | 90% | 1g |
$770.0 | 2023-09-20 | |
| Enamine | EN300-174829-5g |
1,2-dimethyl-4-nitro-1H-imidazole-5-carbonitrile |
127342-45-4 | 90% | 5g |
$2235.0 | 2023-09-20 |
1,2-dimethyl-4-nitro-1H-Imidazole-5-carbonitrile Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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